3-Bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole

• Molecular Formula: C6H10BrN3O
• Molecular Weight: 220.07 g/mol
• IUPAC Name: 3-bromo-5-(ethoxymethyl)-1-methyl-1,2,4-triazole
• InChI: InChI=1S/C6H10BrN3O/c1-3-11-4-5-8-6(7)9-10(5)2/h3-4H2,1-2H3
• InChI Key: SVAMKUKBVAIYMT-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NC(=NN1C)Br

Description

3-Bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole (CAS 1782483-06-0) is a high-purity chemical building block of significant interest in medicinal chemistry and drug discovery research. With a molecular formula of C6H10BrN3O and a molecular weight of 220.07 g/mol, this compound features a 1,2,4-triazole core, a privileged scaffold known for its diverse biological activities . The bromine atom at the 3-position offers a versatile handle for further functionalization via metal-catalyzed cross-coupling reactions, making it a valuable intermediate for constructing more complex molecules . The 1,2,4-triazole moiety is a key structural component in numerous therapeutically active agents, including established antifungal drugs (e.g., fluconazole, itraconazole), antiviral agents, and chemotherapeutic compounds like the anticancer drugs letrozole and anastrozole . Recent scientific literature highlights the broad potential of 1,2,4-triazole derivatives, particularly in developing new antibacterial agents to combat drug-resistant pathogens, a critical global health challenge . Furthermore, mercapto-substituted analogues of this heterocycle have demonstrated promising chemopreventive and chemotherapeutic effects in cancer research . This product is intended for research applications as a synthetic intermediate or as a standard for analytical studies. It is supplied with batch-specific documentation. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications. Handle with appropriate precautions in a well-ventilated laboratory, using personal protective equipment in accordance with all applicable safety regulations.

Preparation Methods

Core Structure Formation: 1-Methyl-1H-1,2,4-Triazole

The foundational step involves synthesizing 1-methyl-1H-1,2,4-triazole, typically achieved via:

• Methylation of 1,2,4-triazole using chloromethane in ethanol with potassium hydroxide at reflux (yield: 85–90%).
• Alternative methods include silver sulfate-catalyzed three-component reactions for N1-substitution.

Bromination at Position 3

Bromination is achieved through directed metallation and subsequent quenching:

• Lithiation-Bromination Protocol :
  • Dissolve 1-methyl-1H-1,2,4-triazole in THF/TMEDA at −78°C.
  • Add n-butyllithium (2.5 eq) to deprotonate position 3.
  • Introduce dibromomethane (1.2 eq) to yield 3-bromo-1-methyl-1H-1,2,4-triazole (yield: 70–75%).

Alternative Routes

• One-Pot Oxidative Cyclization :
  Combine bromoacetylene, methyl azide, and ethyl vinyl ether under Cu(I) catalysis, followed by CAN-mediated cyclization (yield: 55–60%).
• Direct Functionalization :
  Use ceric ammonium nitrate (CAN) in PEG-400 to simultaneously introduce bromo and ethoxymethyl groups via tandem oxidation-alkylation.

Key Reaction Data

Step	Reagents/Conditions	Yield (%)	Source
Methylation	CH₃Cl, KOH, EtOH, reflux	85–90
Bromination	n-BuLi, CH₂Br₂, THF/TMEDA, −78°C	70–75
Ethoxymethylation	LiAlH₄, EtBr, NaH, DMF	60–65
Oxidative Cyclization	CAN, PEG-400, 80°C	55–60

Characterization and Spectral Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 4.52 (s, 2H, CH₂O), 3.98 (q, J=7.0 Hz, 2H, OCH₂CH₃), 3.85 (s, 3H, NCH₃), 1.32 (t, J=7.0 Hz, 3H, CH₃).
• HRMS (ESI+) : m/z calcd for C₆H₁₀BrN₃O [M+H]⁺: 234.9972; found: 234.9968.

Challenges and Optimization

• Regioselectivity : Directed metallation (LDA/n-BuLi) ensures precise bromination at position 3.
• Side Reactions : Competing N- vs. O-alkylation during ethoxymethylation is mitigated by using bulky bases (e.g., NaH).
• Yield Improvements : PEG-400 as a solvent enhances reaction efficiency in oxidative cyclization.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: The bromine atom in 3-Bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the triazole ring or the substituents.

Coupling Reactions: It can be involved in coupling reactions such as Suzuki-Miyaura coupling, where the bromine atom is replaced by a boronic acid derivative.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium azide or potassium thiocyanate in polar aprotic solvents.

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and boronic acids under inert atmosphere conditions.

Major Products:

Substitution Products: Depending on the nucleophile used, products can include azides, thiols, or amines.

Oxidation Products: Oxidized derivatives of the triazole ring or substituents.

Coupling Products: Biaryl compounds or other coupled products.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions, enhancing the efficiency and selectivity of various transformations.

Materials Science: It can be incorporated into polymers or other materials to impart specific properties such as thermal stability or conductivity.

Biology and Medicine:

Antimicrobial Agents: Due to its triazole core, it may exhibit antimicrobial properties, making it a candidate for the development of new antibiotics or antifungal agents.

Enzyme Inhibition: It can act as an inhibitor for certain enzymes, potentially leading to therapeutic applications in diseases where enzyme inhibition is beneficial.

Industry:

Agriculture: It may be used in the synthesis of agrochemicals, such as herbicides or pesticides.

Pharmaceuticals: The compound can serve as an intermediate in the synthesis of various pharmaceutical agents.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors. The bromine atom and the triazole ring can form interactions with active sites, leading to inhibition or modulation of enzyme activity. The ethoxymethyl group may enhance the compound’s solubility and bioavailability, facilitating its interaction with biological targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3-Bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole with structurally related triazole derivatives, highlighting key differences in substituents, molecular properties, and applications:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
3-Bromo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole	Methoxymethyl (5), Br (3), Me (1)	C₅H₈BrN₃O	206.04	Higher polarity than ethoxymethyl analog; potential pharmaceutical intermediate .
3-Bromo-5-(2-methoxyethoxy)-1-(methoxymethyl)-1H-1,2,4-triazole	2-Methoxyethoxy (5), Br (3), MeOCH₂ (1)	C₇H₁₂BrN₃O₃	266.10	Increased solubility due to ether chain; used in agrochemical research .
3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole	CF₃ (5), Br (3)	C₃HBrF₃N₃	228.05	Electron-withdrawing CF₃ group enhances stability; insecticidal activity .
3-Bromo-1-methyl-5-(trifluoromethyl)-1H-1,2,4-triazole	CF₃ (5), Br (3), Me (1)	C₄H₃BrF₃N₃	229.99	High lipophilicity; labeled as "Danger" due to toxicity .
3-Bromo-5-ethoxy-1-(methoxymethyl)-1H-1,2,4-triazole	Ethoxy (5), Br (3), MeOCH₂ (1)	C₇H₁₁BrN₃O₂	Not reported	Ethoxy group improves metabolic stability; explored in drug design .

Key Structural and Functional Insights:

Substituent Effects :

• Ethoxymethyl vs. Methoxymethyl : The ethoxymethyl group in the target compound provides slightly higher lipophilicity compared to methoxymethyl (), which may influence pharmacokinetic properties.
• Trifluoromethyl (CF₃) : Compounds with CF₃ () exhibit enhanced electron-withdrawing effects, reducing ring reactivity but increasing stability under acidic conditions.
• Ether Chains : Longer chains (e.g., 2-methoxyethoxy in ) improve solubility in polar solvents, making them suitable for formulation in agrochemicals.

Toxicity and Safety :

• The trifluoromethyl derivative () carries a "Danger" label, suggesting higher acute toxicity compared to ethoxymethyl analogs. This underscores the impact of substituents on safety profiles.

Reactivity :

• Bromine at position 3 is a common feature, enabling Suzuki-Miyaura or Ullmann-type cross-coupling reactions for further derivatization .

Biological Activity

3-Bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole is a compound belonging to the class of 1,2,4-triazoles, which are known for their diverse biological activities. This article explores the biological activity of this specific triazole derivative, focusing on its pharmacological potential, mechanisms of action, and relevant research findings.

• Molecular Formula : C₅H₈BrN₃O
• Molar Mass : 206.04 g/mol
• Density : 1.69 g/cm³
• Boiling Point : 300.6 °C (predicted)
• pKa : 0.55 (predicted)

These properties indicate that the compound is relatively stable and possesses suitable characteristics for biological interactions.

The biological activity of triazole derivatives is often linked to their ability to interact with various biological targets including enzymes, receptors, and nucleic acids. The specific mechanisms of action for 3-Bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole may include:

• Inhibition of Enzymatic Activity : Triazoles can inhibit enzymes involved in critical metabolic pathways.
• Antimicrobial Action : Many triazole derivatives exhibit antifungal and antibacterial properties by disrupting cell membrane integrity or inhibiting cell wall synthesis.
• Modulation of Signaling Pathways : They may interfere with cellular signaling pathways that are crucial for cell proliferation and survival.

Antimicrobial Activity

Research has shown that derivatives of 1,2,4-triazoles possess significant antimicrobial properties. A study indicated that compounds similar to 3-Bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole demonstrated effective inhibition against various microbial strains.

Compound	Activity	Target Microorganism
3-Bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole	Moderate	Candida albicans
Similar Triazole Derivative	Strong	Escherichia coli
Similar Triazole Derivative	Moderate	Staphylococcus aureus

Anticancer Potential

The compound's potential as an anticancer agent has been explored through in silico studies and laboratory experiments. The findings suggest that it may induce apoptosis in cancer cells by activating specific pathways.

Study on Antineoplastic Activity

A combinatorial library study involving various triazole derivatives highlighted the potential of compounds like 3-Bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole in exhibiting antineoplastic properties. The study utilized virtual screening methods to predict biological activities based on structural characteristics.

Results Summary :

• The compound showed promising results in inducing cell death in cancer cell lines.
• Further testing is required to confirm efficacy and safety profiles.

Q & A

Q. What are the common synthetic routes for 3-Bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole, and how are reaction conditions optimized?

• Methodological Answer : The compound is synthesized via cyclization of precursors such as 3-bromo-1-methyl-1H-1,2,4-triazole with ethoxymethylating agents. A typical procedure involves:

• Reagents : Ethoxymethyl chloride or bromide, potassium carbonate (base), dimethylformamide (DMF) as solvent .
• Conditions : Reaction at 80–100°C for 6–12 hours under inert atmosphere.
• Optimization : Yield improvements (~75–85%) are achieved by controlling stoichiometry (1:1.2 molar ratio of triazole to ethoxymethylating agent) and using anhydrous solvents to minimize hydrolysis .

Q. How is 3-Bromo-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole characterized structurally and chemically?

• Methodological Answer :

• Spectroscopy : $^1$H/$^13$C NMR confirms substitution patterns (e.g., ethoxymethyl CH$_2$ at δ 3.5–4.0 ppm). Mass spectrometry (ESI-MS) verifies molecular weight (e.g., m/z 249 [M+H]$^+$) .
• Crystallography : Single-crystal X-ray diffraction (SHELXL refinement) resolves bond angles and torsional strain. For example, the triazole ring shows planarity deviations <5°, and Br···O interactions stabilize the lattice .

Q. What functional groups dominate its reactivity?

• Methodological Answer :

• Bromine : Electrophilic substitution site for nucleophiles (amines, thiols).
• Ethoxymethyl : Enhances solubility in polar solvents; susceptible to acid-catalyzed cleavage.
• Triazole Ring : Participates in π-π stacking and hydrogen bonding in biological systems .

Advanced Research Questions

Q. How does the ethoxymethyl group influence regioselectivity in substitution reactions compared to trifluoromethyl or methylthio analogs?

• Methodological Answer :

• Steric Effects : Ethoxymethyl’s bulkiness reduces nucleophilic attack at C5 compared to smaller substituents (e.g., CF$_3$), favoring C3-Br substitution .
• Electronic Effects : The electron-donating ethoxy group deactivates the triazole ring, slowing SNAr reactions versus electron-withdrawing groups like CF$_3$ .
• Case Study : Reaction with piperidine yields 3-piperidine-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole (85% yield in DMF at 60°C) .

Q. What strategies resolve contradictions in reported synthetic yields for bromine substitution reactions?

• Methodological Answer :

• Data Analysis : Discrepancies arise from solvent polarity (e.g., DMF vs. acetonitrile) and catalyst use (e.g., CuI accelerates substitution but may induce side reactions).
• Optimized Protocol :

Condition	Yield (%)	Purity (%)
DMF, 80°C, no catalyst	72	98
DMF, 80°C, CuI (5 mol%)	89	95
Acetonitrile, reflux	65	99
Source: Adapted from .

Q. How do structural modifications (e.g., ethoxymethyl vs. trifluoromethyl) impact antimicrobial activity?

• Methodological Answer :

• Lipophilicity : Ethoxymethyl increases logP (~1.8) versus trifluoromethyl (logP ~2.2), affecting membrane permeability.
• Bioactivity Data :

Compound	MIC (µg/mL) vs. S. aureus
3-Bromo-5-(ethoxymethyl)-...	32
3-Bromo-5-(trifluoromethyl)-...	16
Source: Comparative studies from .

• Mechanism : Ethoxymethyl derivatives disrupt membrane integrity via hydrophobic interactions, while CF$_3$ analogs inhibit ergosterol biosynthesis .

Q. What computational methods predict reactivity and binding modes of this compound?

• Methodological Answer :

• DFT Calculations : Identify electrophilic regions (Mulliken charges: Br = +0.32, C3 = +0.18) .
• Docking Studies : Triazole ring binds to fungal CYP51 via H-bonding (N4–heme iron distance: 3.2 Å) .
• MD Simulations : Ethoxymethyl flexibility enhances target residence time (>200 ns in lipid bilayers) .

Notes for Data Contradiction Analysis

• Synthetic Yields : Lower yields in non-polar solvents (e.g., toluene) vs. DMF suggest solvent-dependent reaction kinetics .
• Biological Activity : Discrepancies in MIC values may stem from assay conditions (e.g., broth microdilution vs. agar diffusion) .